Cas no 1176530-16-7 (1-(3,5-dimethylphenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3,5-dimethylphenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1176530-16-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5948511
• PubChem ID: 24271277
• Update Time: 2025-05-20

1-(3,5-dimethylphenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid
• 1176530-16-7
• EN300-1629238

• Inchi： 1S/C14H16N2O2/c1-4-11-8-13(14(17)18)15-16(11)12-6-9(2)5-10(3)7-12/h5-8H,4H2,1-3H3,(H,17,18)
• InChI Key： IFWQFKOBKUWITM-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CC)N(C2C=C(C)C=C(C)C=2)N=1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3,5-dimethylphenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid

1-(3,5-Dimethylphenyl)-5-Ethyl-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1176530-16-7, commonly referred to as 1-(3,5-dimethylphenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The pyrazole ring serves as a central scaffold, enabling the attachment of various substituents that can modulate its properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and selective functional group transformations. The 3-carboxylic acid group attached to the pyrazole ring plays a crucial role in its reactivity and ability to form hydrogen bonds, making it an attractive candidate for applications in drug design. The 5-ethyl substituent further enhances the molecule's lipophilicity, which is essential for improving bioavailability in pharmaceutical contexts.

One of the most promising areas of research involving this compound is its potential as a lead molecule in the development of novel therapeutic agents. Studies have demonstrated that pyrazole derivatives, including this compound, exhibit potent anti-inflammatory and antioxidant activities. These properties make them valuable candidates for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Moreover, the 1-(3,5-dimethylphenyl) substituent contributes significantly to the molecule's stability and selectivity. This substituent not only enhances the compound's ability to interact with biological targets but also improves its solubility in organic solvents, facilitating its use in various chemical processes. Recent research has also explored the use of this compound as a building block for constructing more complex molecular architectures, further expanding its utility in medicinal chemistry.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent oxidation steps. The optimization of reaction conditions has led to higher yields and improved purity, making it more accessible for large-scale production. The incorporation of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has also facilitated precise characterization of the compound, ensuring its quality and consistency.

The carboxylic acid group at position 3 of the pyrazole ring is particularly significant due to its ability to form esters or amides, which can be tailored for specific applications. For instance, esterification can enhance the compound's pharmacokinetic properties, while amide formation may improve its compatibility with biological systems. These modifications underscore the versatility of this compound in addressing diverse chemical and pharmaceutical needs.

Another intriguing aspect of this compound is its role as an intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations makes it an invaluable tool in organic synthesis. Recent studies have highlighted its potential as a precursor for constructing heterocyclic compounds with enhanced bioactivity, further solidifying its importance in contemporary chemical research.

In conclusion, 1-(3,5-dimethylphenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid (CAS No. 1176530-16-7) is a multifaceted compound with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in the development of innovative chemical entities. As research continues to uncover new applications and properties of this compound, it is poised to make significant contributions to both academic and industrial fields.